Cas no 1361558-67-9 (4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine)

• Product Name: 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine
• CAS No: 1361558-67-9
• MF: C₁₇H₈Cl₄FN
• MW: 387.062523841858
• CID: 4923162
• Update Time: 2025-10-30

4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine

• Inchi： 1S/C17H8Cl4FN/c18-11-3-1-4-12(19)16(11)9-7-15(22)23-8-10(9)17-13(20)5-2-6-14(17)21/h1-8H
• InChI Key： CRJQHQMPXJLECC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=C(N=CC=1C1C(=CC=CC=1Cl)Cl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 379
• XLogP3: 7
• Topological Polar Surface Area: 12.9

Additional information on 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine

Professional Introduction to 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine (CAS No. 1361558-67-9)

4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine, a compound with the chemical formula C₁₄H₇Cl₄FN, is a significant molecule in the realm of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique CAS number 1361558-67-9, has garnered attention due to its structural complexity and potential applications in drug discovery and development. The presence of multiple substituents, including 2,6-dichlorophenyl groups and a fluoropyridine core, makes it a versatile scaffold for designing novel therapeutic agents.

The structural features of 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine contribute to its unique chemical properties. The dichlorophenyl groups enhance the lipophilicity of the molecule, which is often a critical factor in drug bioavailability. Additionally, the fluoropyridine moiety introduces a fluorine atom, which can influence metabolic stability and binding affinity to biological targets. These characteristics make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in fluorinated heterocycles due to their potential advantages in drug design. Fluorine atoms can modulate the pharmacokinetic properties of molecules, improve binding interactions with enzymes and receptors, and enhance overall drug efficacy. The compound 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine exemplifies this trend by incorporating a fluoropyridine core into a structurally diverse framework.

The synthesis of 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoropyridine group typically involves nucleophilic substitution or cross-coupling reactions, while the attachment of the dichlorophenyl groups often relies on halogenation or Friedel-Crafts acylation techniques. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

The potential applications of 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine are vast and span across various therapeutic areas. Its structural motifs suggest that it could be a valuable intermediate in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. For instance, kinase inhibitors are crucial in treating cancers and inflammatory diseases by targeting aberrant signaling pathways. The presence of both lipophilic and polar regions in this compound makes it an ideal candidate for designing molecules that can interact effectively with protein targets.

In addition to its pharmaceutical potential, 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine has shown promise in materials science applications. Its ability to form stable complexes with other molecules makes it useful in designing metal-organic frameworks (MOFs) and supramolecular structures. These materials have applications in catalysis, gas storage, and separation technologies.

The latest research on 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine has focused on its biological activity and interaction with target proteins. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors relevant to human health. For example, modifications to the dichlorophenyl groups have been explored to enhance binding affinity to specific targets while maintaining overall bioactivity. Such modifications are critical in optimizing drug candidates for clinical use.

The role of computational chemistry in understanding the properties of 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding mechanisms and help guide experimental efforts toward developing more effective drug candidates.

The future prospects for 4,5-Bis(2,6-dichlorophenyl)-2-fluoropyridine are promising as research continues to uncover new applications and refine synthetic methodologies. Advances in synthetic chemistry will enable the production of more complex derivatives with enhanced pharmacological properties. Additionally， interdisciplinary approaches combining organic chemistry，inorganic chemistry，and computational biology will further expand the potential uses of this versatile compound.

In conclusion，4，5-Bis（2，6-dichlorophenyl）-2-fluoropyridine（CAS No．1361558-67-9）is a multifaceted molecule with significant potential in pharmaceuticals and materials science．Its unique structural features，including multiple substituent groups，make it an ideal candidate for drug discovery，development，and industrial applications．As research progresses，this compound is expected to play an increasingly important role in advancing our understanding of molecular interactions and designing novel therapeutic agents．